Cas no 228572-69-8 (1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone)

• Product Name: 1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone
• CAS No: 228572-69-8
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD09754177
• CID: 1412386
• PubChem ID: 15446449
• Update Time: 2025-05-21

1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-4-(trifluoromethyl)phenyl]-
• 1-[2-hydroxy-4-(trifluoromethyl)phenyl]ethanone
• MFCD09754177
• AC5669
• ZZKAWIIYPNENOX-UHFFFAOYSA-N
• SB35615
• 2 inverted exclamation mark -Hydroxy-4 inverted exclamation mark -(trifluoromethyl)acetophenone
• 228572-69-8
• SY233366
• ZZKAWIIYPNENOX-UHFFFAOYSA-M
• 1-(2-Hydroxy-4-(trifluoromethyl)phenyl)ethanone
• 1-(2-HYDROXY-4-TRIFLUOROMETHYL-PHENYL)-ETHANONE
• EN300-315323
• Z1269111566
• 1-(2-hydroxy-4-(trifluoromethyl)phenyl)ethan-1-one
• 2'-Hydroxy-4'-(trifluoromethyl)acetophenone
• AKOS022516201
• 1-[2-HYDROXY-4-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-ONE
• DTXSID50572868
• 1-(2-Hydroxy-4-(trifluoromethyl)phenyl)-ethanone
• SCHEMBL1451777
• DB-258702
• CS-0211752
• BS-27823
• 1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone

• MDL： MFCD09754177
• Inchi： 1S/C9H7F3O2/c1-5(13)7-3-2-6(4-8(7)14)9(10,11)12/h2-4,14H,1H3
• InChI Key： ZZKAWIIYPNENOX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C)=O)=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 204.03981
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone

Professional Introduction to 1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone (CAS No: 228572-69-8)

1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone, identified by the CAS number 228572-69-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of aromatic ketones, characterized by the presence of a carbonyl group attached to a benzene ring that is substituted with a hydroxyl group and a trifluoromethyl group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The 2-Hydroxy-4-trifluoromethyl-phenyl moiety in the molecular structure contributes to the compound's reactivity and potential biological activity. The hydroxyl group can participate in hydrogen bonding, enhancing interactions with biological targets, while the trifluoromethyl group introduces electron-withdrawing effects, influencing the electronic properties of the aromatic ring. These features are particularly relevant in drug design, where precise control over molecular interactions is crucial for achieving desired pharmacological effects.

In recent years, there has been growing interest in compounds containing both hydroxyl and trifluoromethyl substituents due to their potential applications in medicinal chemistry. Research has demonstrated that such structural motifs can enhance binding affinity and metabolic stability, making them attractive for developing novel therapeutic agents. For instance, derivatives of 1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone have been explored as candidates for treating inflammatory diseases, cancer, and infectious disorders.

The synthesis of 1-(2-Hydroxy-4-trifluoromethyl-phenyl)-ethanone typically involves multi-step organic reactions, starting from commercially available precursors such as 4-trifluoromethylphenol. Common synthetic routes include Friedel-Crafts acylation followed by reduction or oxidation steps to introduce the carbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher selectivity and yield in the synthesis process.

The pharmacological potential of 1-(2-Hydroxy-4-trifluoromethyl-phenyl-ethanone) has been investigated in several preclinical studies. Its ability to modulate enzyme activity and receptor binding has been highlighted as a key area of interest. For example, studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various disease pathways. Additionally, its interaction with cellular signaling pathways has been explored as a potential therapeutic strategy.

In the context of drug development, the structural versatility of 1-(2-Hydroxy-4-trifluoromethyl-phenyl-ethanone) allows for modifications that can fine-tune its pharmacological properties. Researchers have synthesized numerous analogs to optimize potency, selectivity, and pharmacokinetic profiles. Computational methods such as molecular docking and quantum mechanics calculations have been instrumental in predicting the binding modes of these compounds with biological targets, facilitating rational drug design.

The role of computational chemistry in understanding the behavior of 1-(2-Hydroxy-4-trifluoromethyl-phenyl-ethanone) cannot be overstated. Advanced modeling techniques have provided insights into its electronic structure and reactivity, enabling chemists to design more effective synthetic routes and predict its interactions with biological systems. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from lead identification to optimization.

The environmental impact of synthesizing and using 1-(2-Hydroxy-4-trifluoromethyl-phenyl-ethanone) is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are among the strategies being explored to enhance sustainability without compromising efficiency.

In conclusion, 1-(2-Hydroxy-4-trifluoromethyl-phenyl-ethanone